Cas no 63636-02-2 (3-Hydroxy-4-(2-hydroxyethoxy)benzaldehyde)

• Product Name: 3-Hydroxy-4-(2-hydroxyethoxy)benzaldehyde
• CAS No: 63636-02-2
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 2791290
• PubChem ID: 21414110
• Update Time: 2025-04-21

3-Hydroxy-4-(2-hydroxyethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 63636-02-2
• 3-Hydroxy-4-(2-hydroxyethoxy)benzaldehyde
• SCHEMBL11766326
• DTXSID50613402

• Inchi： 1S/C9H10O4/c10-3-4-13-9-2-1-7(6-11)5-8(9)12/h1-2,5-6,10,12H,3-4H2
• InChI Key： KSNWEZLTWACZPT-UHFFFAOYSA-N
• SMILES： O(CCO)C1C=CC(C=O)=CC=1O

Computed Properties

• Exact Mass: 182.05790880Da
• Monoisotopic Mass: 182.05790880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.8Ų